Cas no 914636-35-4 (3-Bromo-5-(trifluoromethoxy)aniline)

• Product Name: 3-Bromo-5-(trifluoromethoxy)aniline
• CAS No: 914636-35-4
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD08458076
• CID: 1029200
• PubChem ID: 26985421
• Update Time: 2025-09-27

3-Bromo-5-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethoxy)aniline
• 3-Bromo-5-(trifluoromethoxy)benzenamine (ACI)
• 3-Bromo-5-trifluoromethoxyaniline
• PS-7407
• SY227876
• CS-0141009
• AKOS005258884
• DB-366184
• DTXSID50650433
• SCHEMBL12397903
• GJUHRBPRJGNGFH-UHFFFAOYSA-N
• MFCD08458076
• EN300-193747
• 914636-35-4
• AT11813

• MDL： MFCD08458076
• Inchi： 1S/C7H5BrF3NO/c8-4-1-5(12)3-6(2-4)13-7(9,10)11/h1-3H,12H2
• InChI Key： GJUHRBPRJGNGFH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N)C=C(Br)C=1)(F)F

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Refractive Index: 1.5110

3-Bromo-5-(trifluoromethoxy)aniline Security Information

• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers